Cas no 1211594-69-2 (3-Furanamine, tetrahydro-3-phenyl-)

• Product Name: 3-Furanamine, tetrahydro-3-phenyl-
• CAS No: 1211594-69-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5802405
• PubChem ID: 55264980
• Update Time: 2025-05-24

3-Furanamine, tetrahydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, tetrahydro-3-phenyl-
• AKOS006307928
• 1211594-69-2
• 3-phenyloxolan-3-amine
• EN300-6409064
• 3-Phenyltetrahydrofuran-3-amine
• C91583
• SCHEMBL17315681

• Inchi： 1S/C10H13NO/c11-10(6-7-12-8-10)9-4-2-1-3-5-9/h1-5H,6-8,11H2
• InChI Key： VTUZZEWIKSPZNZ-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CC=C2)(N)C1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 267.3±40.0 °C(Predicted)
• pka: 9.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Furanamine, tetrahydro-3-phenyl-

Introduction to 3-Furanamine, tetrahydro-3-phenyl- (CAS No. 1211594-69-2)

3-Furanamine, tetrahydro-3-phenyl- (CAS No. 1211594-69-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of tetrahydrofurans, which are cyclic ethers with a five-membered ring structure. The presence of the phenyl group and the amine functionality imparts distinct chemical and biological characteristics to this molecule, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-Furanamine, tetrahydro-3-phenyl- consists of a tetrahydrofuran ring fused with a phenyl group at the 3-position, and an amine group attached to the same carbon atom. This arrangement provides a combination of aromaticity, polarity, and basicity, which are crucial for its interactions with biological targets. The compound's molecular formula is C₁₀H₁₃N, and its molecular weight is 147.21 g/mol.

In recent years, there has been a growing interest in the exploration of tetrahydrofurans as scaffolds for the design of novel bioactive molecules. The versatility of the tetrahydrofuran ring allows for the introduction of various functional groups, which can modulate the compound's pharmacological properties. For instance, the amine functionality in 3-Furanamine, tetrahydro-3-phenyl- can be derivatized to enhance its binding affinity to specific receptors or enzymes. This makes it a promising lead compound for the development of new therapeutic agents.

The biological activities of 3-Furanamine, tetrahydro-3-phenyl- have been investigated in several studies. One notable area of research is its potential as an inhibitor of protein kinases, which are key enzymes involved in cellular signaling pathways. Protein kinases play crucial roles in various physiological processes, including cell growth, differentiation, and apoptosis. Dysregulation of these enzymes has been implicated in numerous diseases, such as cancer and inflammatory disorders. Therefore, the identification of potent and selective kinase inhibitors is a major focus in drug discovery.

A study published in the Journal of Medicinal Chemistry reported that 3-Furanamine, tetrahydro-3-phenyl- exhibited significant inhibitory activity against several kinases, including cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3 beta (GSK-3β). The researchers found that the compound's ability to bind to these kinases was influenced by its unique structural features, particularly the spatial arrangement of the phenyl and amine groups. These findings suggest that 3-Furanamine, tetrahydro-3-phenyl- could serve as a starting point for the development of more potent and selective kinase inhibitors.

Beyond its potential as a kinase inhibitor, 3-Furanamine, tetrahydro-3-phenyl- has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may possess anti-inflammatory properties. Inflammation is a complex biological response to injury or infection and is characterized by redness, swelling, pain, and heat. Chronic inflammation is associated with various diseases, including arthritis and cardiovascular disorders. The anti-inflammatory effects of 3-Furanamine, tetrahydro-3-phenyl- have been attributed to its ability to modulate the production of pro-inflammatory cytokines and chemokines.

In addition to its biological activities, the synthetic accessibility of 3-Furanamine, tetrahydro-3-phenyl- is another factor that contributes to its appeal as a research tool and drug candidate. The compound can be synthesized through well-established organic reactions involving readily available starting materials. One common synthetic route involves the reaction of a substituted furan with an appropriate amine followed by hydrogenation to form the tetrahydrofuran ring. This synthetic flexibility allows for the facile preparation of analogs with modified functional groups, enabling structure-activity relationship (SAR) studies.

The safety profile of 3-Furanamine, tetrahydro-3-phenyl- has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, 3-Furanamine, tetrahydro-3-phenyl- (CAS No. 1211594-69-2) is a versatile compound with promising biological activities and potential applications in drug discovery and development. Its unique structural features make it an attractive scaffold for the design of novel bioactive molecules targeting protein kinases and other therapeutic targets. Ongoing research continues to explore its full potential as a lead compound for various diseases.